Cas no 221322-07-2 (2-(2,2-Dimethyl-propionyloxymethyl)-thiazole-4-carboxylicacid)

• Product Name: 2-(2,2-Dimethyl-propionyloxymethyl)-thiazole-4-carboxylicacid
• CAS No: 221322-07-2
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 244234
• PubChem ID: 11096820
• Update Time: 2025-10-29

2-(2,2-Dimethyl-propionyloxymethyl)-thiazole-4-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 2-((Pivaloyloxy)methyl)thiazole-4-carboxylic acid
• 2-(2,2-dimethylpropanoyloxymethyl)-1,3-thiazole-4-carboxylic acid
• 2-(2,2-dimethyl-propionyloxymethyl)-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-[(2,2-dimethyl-1-oxopropoxy)methyl]-
• 2-(2,2-dimethylpropionyloxymethyl)thiazole-4-carboxylic acid
• 2-(pivaloyloxymethyl)thiazole-4
• 2-{[(2,2-dimethylpropanoyl)oxy]methyl}-1,3-thiazole-4-carboxylic acid
• AG-E-61927
• CTK1A0207
• A4756
• 2-(pivaloyloxymethyl)thiazole-4-carboxylic acid
• 2-(2, 2-dimethylpropanoyloxymethyl)-1, 3-thiazole-4-carboxylic acid
• AKOS015919172
• DTXSID60455118
• UFIUMDMAMPMTQG-UHFFFAOYSA-N
• FT-0654927
• 2-((Pivaloyloxy)methyl)thiazole-4-carboxylicacid
• SCHEMBL459217
• 221322-07-2
• DB-011889
• 2-(2,2-Dimethyl-propionyloxymethyl)-thiazole-4-carboxylicacid

• MDL： MFCD06656816
• Inchi： 1S/C10H13NO4S/c1-10(2,3)9(14)15-4-7-11-6(5-16-7)8(12)13/h5H,4H2,1-3H3,(H,12,13)
• InChI Key： UFIUMDMAMPMTQG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1COC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 243.05700
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.301
• Boiling Point: 380.791 °C at 760 mmHg
• Flash Point: 380.791 °C at 760 mmHg
• Refractive Index: 1.549
• PSA: 104.73000
• LogP: 1.93060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(2,2-Dimethyl-propionyloxymethyl)-thiazole-4-carboxylicacid

Comprehensive Overview of 2-(2,2-Dimethyl-propionyloxymethyl)-thiazole-4-carboxylic acid (CAS No. 221322-07-2)

2-(2,2-Dimethyl-propionyloxymethyl)-thiazole-4-carboxylic acid (CAS No. 221322-07-2) is a specialized organic compound featuring a unique thiazole ring structure coupled with a carboxylic acid functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the 2,2-dimethyl-propionyloxymethyl moiety enhances its stability and bioavailability, making it a valuable intermediate in drug development.

In recent years, the demand for thiazole derivatives has surged, driven by their applications in antimicrobial agents, anti-inflammatory drugs, and crop protection chemicals. Researchers are particularly interested in CAS No. 221322-07-2 due to its potential to modulate biological pathways. For instance, its carboxylic acid group allows for easy derivatization, enabling the synthesis of esters, amides, and other derivatives with tailored properties.

The synthesis of 2-(2,2-Dimethyl-propionyloxymethyl)-thiazole-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. This compound’s logP and solubility profiles are critical parameters for formulation scientists, as they influence its efficacy in various applications.

From an industrial perspective, CAS No. 221322-07-2 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly production methods to reduce waste and energy consumption. Additionally, the rise of AI-driven drug discovery has accelerated the screening of thiazole-based compounds, with 2-(2,2-Dimethyl-propionyloxymethyl)-thiazole-4-carboxylic acid being a promising candidate for virtual libraries.

Frequently asked questions about this compound include: What are the key applications of 2-(2,2-Dimethyl-propionyloxymethyl)-thiazole-4-carboxylic acid? and How does its structure contribute to biological activity? These queries reflect the growing interest in its mechanistic insights and practical uses. Furthermore, its compatibility with biodegradable polymers and nanocarriers is a hot topic in targeted drug delivery research.

In summary, 2-(2,2-Dimethyl-propionyloxymethyl)-thiazole-4-carboxylic acid (CAS No. 221322-07-2) is a versatile compound with broad potential in life sciences. Its unique structural features and adaptability make it a focal point for innovation in pharmaceuticals, agrochemicals, and material science. As research progresses, this compound is expected to play a pivotal role in addressing global challenges in health and sustainability.